Cas no 36963-02-7 (3,6-bis[2-(methylthio)ethyl]piperazine-2,5-dione)

• Product Name: 3,6-bis[2-(methylthio)ethyl]piperazine-2,5-dione
• CAS No: 36963-02-7
• MF: C₁₀H₁₈N₂O₂S₂
• MW: 262.392119884491
• CID: 921823
• PubChem ID: 169842
• Update Time: 2025-04-19

3,6-bis[2-(methylthio)ethyl]piperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3,6-bis[2-(methylthio)ethyl]piperazine-2,5-dione
• 3,6-bis(2-methylsulfanylethyl)piperazine-2,5-dione
• 3,6-Bis(2-(methylthio)ethyl)piperazine-2,5-dione
• 3,6-bis[2-(methylsulfanyl)ethyl]piperazine-2,5-dione
• Cyclo(dimethionine)
• 36963-02-7
• Cyclo-dimethionine
• 3,6-Bis[2-(methylsulfanyl)ethyl]-3,6-dihydropyrazine-2,5-diol
• 3,6-bis-(2-methylthioethyl)-2,5-dioxopiperazine
• NSC-523126
• DB-261979
• DTXSID70958140
• SCHEMBL1146928
• Cyclo(LL-dimethionine)
• 3,6-Bis[2-(methylthio)ethyl ]piperazine-2,5-dione
• NS00056598
• NSC522234
• Cyclo(-Met-Met)
• 3,6-bis[2-(methylthio)ethyl]-2,5-piperazinedione
• NSC523126
• NSC-522234
• EINECS 253-290-8

• Inchi： 1S/C10H18N2O2S2/c1-15-5-3-7-9(13)12-8(4-6-16-2)10(14)11-7/h7-8H,3-6H2,1-2H3,(H,11,14)(H,12,13)
• InChI Key： VSOISORJHNBTCV-UHFFFAOYSA-N
• SMILES： S(C)CCC1C(NC(C(N1)=O)CCSC)=O

Computed Properties

• Exact Mass: 262.08114
• Monoisotopic Mass: 262.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.152
• Boiling Point: 558.8°C at 760 mmHg
• Flash Point: 291.8°C
• Refractive Index: 1.521
• PSA: 58.2